BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Strategic Building Block in
Modern Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

(4-Fluoro-3-iodo-phenyl)-
Compound Name:

acetonitrile
CAS No.: 260050-98-4

Cat. No.: B14150619

Get Quote

(4-Fluoro-3-iodo-phenyl)-acetonitrile, also known as 4-Fluoro-3-iodobenzeneacetonitrile, is a

highly functionalized aromatic compound of significant interest to researchers in drug discovery
and chemical synthesis. Its strategic importance lies in the unique arrangement of three distinct
reactive moieties on a stable phenyl ring: a fluorine atom, an iodine atom, and an acetonitrile
group. This trifecta of functionalities makes it a versatile synthon for constructing complex
molecular architectures, particularly in the development of targeted therapeutics like kinase
inhibitors.

The strategic value of this molecule can be broken down by its components:

o Fluorine Substitution: The presence of a fluorine atom can significantly enhance the
metabolic stability and binding affinity of a drug molecule. Fluorine's high electronegativity
can alter the electronic properties of the phenyl ring and influence pKa, while its small size
often allows it to serve as a bioisostere for a hydrogen atom, improving interactions with
target proteins.[1][2][3]
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 lodine Handle: The iodine atom is an exceptionally useful "handle" for a variety of metal-
catalyzed cross-coupling reactions. It is a prime substrate for well-established
transformations such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings,
allowing for the precise and controlled introduction of diverse aryl, heteroaryl, alkynyl, and
amino groups.[4] This is fundamental for exploring the structure-activity relationships (SAR)
of a lead compound.

o Acetonitrile Group: The acetonitrile (cyanomethyl) group is a versatile functional group that
can be further elaborated. It can be hydrolyzed to a carboxylic acid, reduced to a primary
amine, or used in the formation of various heterocyclic rings, providing multiple pathways for
molecular diversification.

This guide provides a comprehensive overview of the commercial availability, synthesis,
chemical properties, and applications of (4-Fluoro-3-iodo-phenyl)-acetonitrile, designed for
scientists and professionals engaged in cutting-edge chemical research.

Commercial Sourcing and Procurement

(4-Fluoro-3-iodo-phenyl)-acetonitrile (CAS No: 388981-79-1) is available from a range of
specialized chemical suppliers. For researchers, selecting a reliable supplier is paramount to
ensure the quality and reproducibility of experimental results. Key considerations include purity,
available quantities, and the provision of a comprehensive Certificate of Analysis (CoA).
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. . Available
Supplier Purity . Notes
Quantities
Soluble in DMSO.
) Recommended
MedChemExpress >98% Inquire
storage at 4°C,
protected from light.[5]
i Offers custom
BLDpharm Inquire mg to kg scale ) )
synthesis services.
Available in stock,
) ) positioned as a
Achemblock Inquire Inquire ]
synthesis
intermediate.
Enamine (via Chem- 9500 19, 59, 10g, 25g, 50g,  Solid physical state,
b+
space) 100g stored at 2-8°C.[6]
Ambeed (via 979, 1g to 1kg (inquire for Pricing available for
0
ChemExper) >100g) smaller quantities.[2]
Combi-Blocks (via naui 19 to 1kg (inquire for Pricing available for
nquire
ChemExper) a >2500) smaller quantities.[2]
For research and
) ) development use only.
Biosynth 97% Inquire

Custom synthesis

offered.

Procurement Best Practices: Researchers should always request a lot-specific Certificate of

Analysis (CoA) before purchase. A reliable CoA will include:

o Confirmation of identity via *H NMR and/or Mass Spectrometry.

e Purity assessment, typically by HPLC or GC.

o Physical properties such as appearance and melting point.

Synthesis, Chemical Profile, and Safety
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Synthetic Routes

While multiple synthetic strategies can be envisioned for (4-Fluoro-3-iodo-phenyl)-
acetonitrile, a common and effective approach involves the cyanation of a corresponding
benzyl halide. This two-step process typically starts from a commercially available substituted
toluene.

Experimental Protocol: lllustrative Synthesis

Step 1: Halogenation of 1-Fluoro-2-iodo-4-methylbenzene A solution of 1-fluoro-2-iodo-4-
methylbenzene in a suitable solvent (e.g., carbon tetrachloride) is treated with a radical initiator
(e.g., AIBN) and a brominating agent like N-Bromosuccinimide (NBS). The mixture is heated
under reflux with irradiation from a UV lamp to initiate the radical bromination of the methyl
group, yielding 4-(bromomethyl)-1-fluoro-2-iodobenzene.

Step 2: Cyanation of 4-(Bromomethyl)-1-fluoro-2-iodobenzene The resulting benzyl bromide is
dissolved in a polar aprotic solvent such as acetone or DMSO. An excess of sodium or
potassium cyanide is added, and the mixture is stirred at room temperature or with gentle
heating. The bromide is displaced by the cyanide nucleophile via an SN2 reaction to yield the
final product, (4-Fluoro-3-iodo-phenyl)-acetonitrile. The product is then isolated through
aqueous workup and purified by column chromatography or recrystallization.

Synthesis Workflow Diagram
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Caption: A two-step synthesis of (4-Fluoro-3-iodo-phenyl)-acetonitrile.

Step 1: Radical Bromination

EFIuoro-2-iodo-4-methylbenzera

Reacts with

NBS, AIBN
CCl4, Reflux (hv)

Produces

4-(Bromomethyl)-1-fluoro-2-iodobenzene

Step 2: Nucleophilic Substitution (Cyanation)

4-(Bromomethyl)-1-fluoro-2-iodobenzene

Reacts with

NaCN or KCN
DMSO or Acetone

(4-Fluoro-3-iodo-phenyl)-acetonitrile
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Physicochemical Properties and Safety

e Molecular Formula: CsHsFIN

e Molecular Weight: 261.04 g/mol
o Appearance: Typically a solid.

e CAS Number: 388981-79-1

Safety and Handling: While a specific safety data sheet (SDS) for this exact compound is not
widely published, data from structurally related benzyl cyanides and halogenated aromatics
suggest a high degree of caution is warranted.[6][7]

Toxicity: Benzyl cyanides are often classified as toxic or fatal if swallowed.[7] Handle with
extreme care, avoiding ingestion, inhalation, and skin contact.

e Irritation: Causes skin and serious eye irritation.[7]

o Handling: Use in a well-ventilated area, preferably a chemical fume hood. Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.

o Storage: Store in a tightly sealed container in a cool, dry, and dark place.[5]

Application in Kinase Inhibitor Drug Discovery

The true value of (4-Fluoro-3-iodo-phenyl)-acetonitrile is realized in its application as a
scaffold in medicinal chemistry. Kinases are a critical class of enzymes that regulate cellular
signaling, and their dysregulation is a hallmark of many diseases, especially cancer.[8] Many
kinase inhibitors are designed to bind to the ATP-binding pocket of the enzyme.[8]

The 3-fluoro-iodophenyl moiety is a privileged scaffold for several reasons:

» Mimicking Hinge-Binding Motifs: The fluorophenyl group can form crucial hydrogen bonds or
favorable electrostatic interactions with the "hinge region” of the kinase ATP-binding site.
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+ Vector for SAR Exploration: The iodine atom provides a precise vector for chemical
modification. Using cross-coupling chemistry, medicinal chemists can systematically add
different chemical groups that can extend into other pockets of the enzyme, optimizing
potency and selectivity. This is a cornerstone of modern drug design.[4]

Conceptual Application Workflow

The diagram below illustrates how (4-Fluoro-3-iodo-phenyl)-acetonitrile can be used as a
starting point for generating a library of potential kinase inhibitors.

Potential Kinase Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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